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For Researchers, Chemists, and Professionals in the Fragrance and Flavor Industry

Abstract: Isobutavan, chemically known as 1-(4-Hydroxy-3-methoxyphenyl)-2-methylbutan-1-

one, is a significant semi-synthetic aroma chemical that has emerged as a high-performance

alternative to traditional vanillin. This technical guide provides a comprehensive overview of the

discovery, history, chemical properties, synthesis, and applications of Isobutavan. It details the

compound's superior stability, tenacity, and unique olfactory profile, which have made it an

indispensable component in modern perfumery and a subject of interest for chemical research.

All quantitative data is presented in structured tables, and key processes are visualized through

diagrams to facilitate a deeper understanding of this versatile molecule.

Introduction and Historical Context
The development of Isobutavan was born out of a persistent challenge in the fragrance and

flavor industry: the inherent limitations of synthetic vanillin. While vanillin production had largely

replaced the reliance on natural vanilla by the 1970s, its poor stability in alkaline media (like

soaps) and its fleeting tenacity in fine fragrances presented significant drawbacks[1].

The conceptual breakthrough for Isobutavan occurred in 1983, stemming from unpublished

research by a major Swiss flavor and fragrance house, believed to be Givaudan[1]. The

research demonstrated that modifying vanillin's carbon chain could substantially improve its

performance characteristics[1]. This led to the development of Isobutavan, a molecule that

retains the desirable creamy, sweet notes of vanilla while offering enhanced stability and
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longevity. By 2005, Isobutavan had become a key, often undisclosed, component in various cult

fragrances, valued for its ability to create persistent and sophisticated gourmand scents[1].

Chemical and Physical Properties
Isobutavan, also known by synonyms such as Vanillin isobutyrate and 2-

Methylbutyrovanillon, possesses a unique molecular structure that underpins its superior

performance as an aroma chemical[1][2]. Its key properties are summarized in the tables below

for easy reference and comparison.

Table 1: Chemical Identification of Isobutavan

Identifier Value

Chemical Name
1-(4-Hydroxy-3-methoxyphenyl)-2-methylbutan-

1-one[1]

Synonyms
Isobutavan, Vanillin isobutyrate[2][3][4], 2-

Methylbutyrovanillon[1]

CAS Number 20665-85-4[1][2][3][5]

Molecular Formula C₁₂H₁₄O₄[2][3][5]

Molecular Weight 222.24 g/mol [2][3][5]

FEMA Number 3754[3][4][5]

EINECS Number 243-956-6[4][5]

Table 2: Physicochemical Properties of Isobutavan

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.scentspiracy.com/fragrance-ingredients/p/isobutavan
https://www.benchchem.com/product/b1584189?utm_src=pdf-body
https://www.scentspiracy.com/fragrance-ingredients/p/isobutavan
https://pubchem.ncbi.nlm.nih.gov/compound/Vanillin-isobutyrate
https://www.scentspiracy.com/fragrance-ingredients/p/isobutavan
https://pubchem.ncbi.nlm.nih.gov/compound/Vanillin-isobutyrate
https://www.chemimpex.com/products/34424
https://www.scentree.co/en/Isobutavan%C2%AE.html
https://www.scentspiracy.com/fragrance-ingredients/p/isobutavan
https://www.scentspiracy.com/fragrance-ingredients/p/isobutavan
https://pubchem.ncbi.nlm.nih.gov/compound/Vanillin-isobutyrate
https://www.chemimpex.com/products/34424
https://www.scentree.co/en/Isobutavan%C2%AE.html
https://pubchem.ncbi.nlm.nih.gov/compound/Vanillin-isobutyrate
https://www.chemimpex.com/products/34424
https://www.scentree.co/en/Isobutavan%C2%AE.html
https://pubchem.ncbi.nlm.nih.gov/compound/Vanillin-isobutyrate
https://www.chemimpex.com/products/34424
https://www.scentree.co/en/Isobutavan%C2%AE.html
https://www.chemimpex.com/products/34424
https://www.scentree.co/en/Isobutavan%C2%AE.html
https://www.scentree.co/en/Isobutavan%C2%AE.html
https://www.scentree.co/en/Isobutavan%C2%AE.html
https://www.scentree.co/en/Isobutavan%C2%AE.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584189?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Appearance

White to off-white crystalline

powder; Colorless to pale

yellow liquid

[1][2][3]

Odor Profile

Warm, creamy vanilla with

coumarin-like undertones and

woody-anisic facets

[1]

Boiling Point
165-166 °C @ 2.00 mm Hg;

313 °C
[2][3][5]

Density 1.110 - 1.136 g/cm³ [2]

Refractive Index 1.520 - 1.526 @ 20°C [2][3][5]

Vapor Pressure 0.0000015 mmHg @ 20°C [4][5]

Flash Point 101 °C [4][5]

LogP 2.8 [1]

Synthesis Protocol
Isobutavan is synthesized via an esterification reaction. This process involves the reaction of

vanillin with 2-methylpropanoic acid, catalyzed by a strong acid.

Experimental Protocol: Synthesis of Isobutavan

Reactants:

Vanillin (4-hydroxy-3-methoxybenzaldehyde)

2-Methylpropanoic acid (Isobutyric acid)

Strong acid catalyst (e.g., concentrated Sulfuric Acid)

Procedure:

Vanillin is dissolved in a suitable solvent.
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An equimolar amount of 2-methylpropanoic acid is added to the solution.

A catalytic amount of a strong, concentrated acid is carefully introduced to the reaction

mixture.

The mixture is heated under reflux to drive the esterification reaction to completion. Water,

a byproduct of the reaction, is typically removed to shift the equilibrium towards the

product side.

Upon completion, the reaction mixture is cooled, neutralized, and washed to remove the

acid catalyst and any unreacted starting materials.

The crude product is then purified, often through distillation or recrystallization, to yield

pure Isobutavan.

Reaction Diagram:

Reactants

Products

Vanillin

Isobutavan

+

2-Methylpropanoic Acid Strong Acid Catalyst
(e.g., H₂SO₄)

Catalyzes

Water

Click to download full resolution via product page

Caption: Synthesis of Isobutavan via esterification.
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Mechanism of Action and Performance Advantages
The "mechanism of action" for Isobutavan in a non-biological context refers to the chemical

properties that give it advantages over vanillin. The key to its performance lies in the 2-

methylbutyryl side chain, which significantly alters its physicochemical properties[1].

Enhanced Stability: The methylbutyryl group provides steric hindrance that blocks the

oxidation pathways that typically cause vanillin to degrade and discolor, especially in alkaline

environments like soaps and detergents[1]. Givaudan technical reports have noted this

stability, highlighting its resistance to the "browning effect"[1].

Increased Tenacity and Substantivity: Isobutavan has a higher LogP value (2.8) compared to

vanillin (1.2), indicating greater lipophilicity. This allows it to bind more tenaciously to skin

proteins, resulting in a much longer-lasting vanilla scent, with a skin retention time of 8-12

hours[1].

Superior Olfactory Profile: It provides a creamy, rich, and less powdery vanilla character,

often described with nuances of white chocolate and coumarin[1][6][7]. This allows for the

creation of more complex and sophisticated gourmand and oriental accords in perfumery[1]

[5].
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Caption: Performance advantages of Isobutavan over Vanillin.
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Applications in Industry
Isobutavan's unique properties make it highly versatile. Initially used secretly in high-end

perfumery, its application has expanded significantly.

Fine Fragrance: Used as a fixative and modifier in gourmand and oriental accords to provide

a long-lasting, creamy vanilla base[1][5].

Functional Perfumery: Its exceptional stability makes it ideal for challenging applications

such as laundry detergents, soaps, and other personal care products where vanillin would

typically degrade[1][6].

Flavor Industry: While primarily a fragrance ingredient, its profile is suitable for applications

requiring a stable, creamy vanilla note[3].

Research: In synthetic chemistry, it serves as a building block for creating more complex

molecules[3].
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Caption: Workflow for Isobutavan from synthesis to application.

Toxicology and Regulatory Status
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Isobutavan has a favorable safety profile, which has contributed to its growing use.

Table 3: Toxicological Data Summary

Test Result Source

Skin Sensitization (LLNA) Negative at 25% RIFM, 2021[1]

Phototoxicity (3D skin model) No observed effect at 0.1% Episkin Study #FV-228[1]

Mutagenicity (Ames test) Negative OECD 471 compliant[1]

Biodegradability 98% in 28 days OECD 301B[1]

As of 2023, under IFRA Amendment 51, Isobutavan remains unrestricted in all application

categories, contrasting with vanillin which has concentration limits in leave-on products due to

sensitization concerns[1].

Conclusion
Isobutavan represents a significant advancement in the field of aroma chemicals. Its

development from a solution to the practical limitations of vanillin to a cornerstone of modern

gourmand perfumery illustrates a successful application of targeted chemical modification. With

its superior stability, tenacity, and refined olfactory profile, combined with a strong safety and

regulatory standing, Isobutavan is poised to remain a key ingredient for researchers and

product developers in the fragrance and flavor industries for the foreseeable future.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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